Cas no 2227198-04-9 (tert-butyl N-methyl-N-[(3R,5R)-5-(trifluoromethyl)piperidin-3-yl]carbamate)

Tert-butyl N-methyl-N-[(3R,5R)-5-(trifluoromethyl)piperidin-3-yl]carbamate is a chiral piperidine derivative featuring a trifluoromethyl group and a tert-butoxycarbonyl (Boc) protecting group. Its stereospecific (3R,5R) configuration ensures high enantiopurity, making it valuable for asymmetric synthesis and pharmaceutical applications. The Boc group enhances stability during synthetic processes, while the trifluoromethyl moiety contributes to metabolic resistance and lipophilicity, often improving bioavailability in drug candidates. This compound serves as a versatile intermediate in medicinal chemistry, particularly for the development of bioactive molecules targeting CNS disorders or enzyme inhibition. Its well-defined structure facilitates precise modifications, supporting research in peptidomimetics and small-molecule therapeutics.

tert-butyl N-methyl-N-[(3R,5R)-5-(trifluoromethyl)piperidin-3-yl]carbamate structure

2227198-04-9 structure

Product Name:tert-butyl N-methyl-N-[(3R,5R)-5-(trifluoromethyl)piperidin-3-yl]carbamate

CAS No:2227198-04-9

MF:C₁₂H₂₁F₃N₂O₂

MW:282.302553892136

CID:4642079

Update Time:2025-06-07

tert-butyl N-methyl-N-[(3R,5R)-5-(trifluoromethyl)piperidin-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

- tert-butyl methyl((3R,5R)-5-(trifluoromethyl)piperidin-3-yl)carbamate
- Carbamic acid, N-methyl-N-[(3R,5R)-5-(trifluoromethyl)-3-piperidinyl]-, 1,1-dimethylethyl ester
- tert-butyl N-methyl-N-[(3R,5R)-5-(trifluoromethyl)piperidin-3-yl]carbamate
- Inchi： 1S/C12H21F3N2O2/c1-11(2,3)19-10(18)17(4)9-5-8(6-16-7-9)12(13,14)15/h8-9,16H,5-7H2,1-4H3/t8-,9-/m1/s1
- InChI Key： OHTQBNLYTBLVNH-RKDXNWHRSA-N
- SMILES： C(OC(C)(C)C)(=O)N(C)[C@@H]1C[C@@H](C(F)(F)F)CNC1

tert-butyl N-methyl-N-[(3R,5R)-5-(trifluoromethyl)piperidin-3-yl]carbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM325987-100mg	tert-butyl N-methyl-N-[(3R,5R)-5-(trifluoromethyl)piperidin-3-yl]carbamate	2227198-04-9	95%+	100mg	$613	2021-08-18
Chemenu	CM325987-250mg	tert-butyl N-methyl-N-[(3R,5R)-5-(trifluoromethyl)piperidin-3-yl]carbamate	2227198-04-9	95%+	250mg	$919	2021-08-18
Chemenu	CM325987-1g	tert-butyl N-methyl-N-[(3R,5R)-5-(trifluoromethyl)piperidin-3-yl]carbamate	2227198-04-9	95%+	1g	$1532	2021-08-18
Chemenu	CM325987-100mg	tert-butyl N-methyl-N-[(3R,5R)-5-(trifluoromethyl)piperidin-3-yl]carbamate	2227198-04-9	95%+	100mg	$613	2022-06-11
Chemenu	CM325987-250mg	tert-butyl N-methyl-N-[(3R,5R)-5-(trifluoromethyl)piperidin-3-yl]carbamate	2227198-04-9	95%+	250mg	$919	2022-06-11
Chemenu	CM325987-1g	tert-butyl N-methyl-N-[(3R,5R)-5-(trifluoromethyl)piperidin-3-yl]carbamate	2227198-04-9	95%+	1g	$1532	2022-06-11
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ5795-100MG	tert-butyl N-methyl-N-[(3R,5R)-5-(trifluoromethyl)piperidin-3-yl]carbamate	2227198-04-9	95%	100MG	￥ 2,527.00	2023-04-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ5795-250MG	tert-butyl N-methyl-N-[(3R,5R)-5-(trifluoromethyl)piperidin-3-yl]carbamate	2227198-04-9	95%	250MG	￥ 4,045.00	2023-04-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ5795-500MG	tert-butyl N-methyl-N-[(3R,5R)-5-(trifluoromethyl)piperidin-3-yl]carbamate	2227198-04-9	95%	500MG	￥ 6,745.00	2023-04-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ5795-1G	tert-butyl N-methyl-N-[(3R,5R)-5-(trifluoromethyl)piperidin-3-yl]carbamate	2227198-04-9	95%	1g	￥ 10,111.00	2023-04-07